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Compound of Interest

Compound Name:
Methyl 3-

benzenesulfonamidobenzoate

CAS No.: 107922-46-3

Cat. No.: B2376340

Get Quote

Methyl 3-benzenesulfonamidobenzoate is a synthetic organic compound that belongs to the

extensive and pharmacologically significant class of sulfonamides. The sulfonamide functional

group (-SO₂NH-) is a cornerstone in medicinal chemistry, first introduced in the antibacterial

prontosil, and has since been integrated into a vast array of therapeutic agents.[1] These

compounds exhibit a remarkable diversity of biological activities, including antibacterial,

anticonvulsant, anti-inflammatory, and anticancer properties.[2][3][4] Methyl 3-
benzenesulfonamidobenzoate serves as a key intermediate and a molecular scaffold,

providing a platform for the synthesis of novel drug candidates.[3] Its structure, combining a

benzenesulfonyl group and a methyl benzoate moiety, offers distinct sites for chemical

modification, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.

This guide provides a comprehensive overview of its fundamental properties, synthesis,

reactivity, and potential applications for professionals in chemical and pharmaceutical research

and development.
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The fundamental identity and physicochemical characteristics of a compound are critical for its

application in research and synthesis, dictating solubility, reactivity, and handling requirements.

While extensive experimental data for Methyl 3-benzenesulfonamidobenzoate is not widely

published, its properties can be reliably predicted based on its structure and data from

analogous compounds.

Property Value / Description Source / Basis

CAS Number 107922-46-3 [1][5]

Molecular Formula C₁₄H₁₃NO₄S [3]

Molecular Weight 291.32 g/mol [3]

IUPAC Name

methyl 3-

(benzenesulfonamido)benzoat

e

N/A

Synonyms
Methyl 3-

(phenylsulfonamido)benzoate
[5]

Appearance
Expected to be a white to off-

white solid
[6]

Melting Point
Not readily available; likely

>100 °C

Based on similar N-aryl

sulfonamides[7]

Solubility

Expected to be soluble in

DMSO, DMF, and chlorinated

solvents; sparingly soluble in

alcohols; poorly soluble in

water.

General sulfonamide

properties[8]

pKa (Sulfonamide N-H) Estimated 9.0 - 10.5

The sulfonamide proton is

weakly acidic, influenced by

the electron-withdrawing

sulfonyl and ester groups.

Predicted LogP Estimated 2.5 - 3.0

Calculated based on structural

fragments, indicating moderate

lipophilicity.
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Synthesis and Mechanistic Considerations
The most direct and widely adopted method for synthesizing N-aryl sulfonamides is the

reaction of a primary or secondary amine with a sulfonyl chloride in the presence of a base.[9]

This approach is highly efficient for producing Methyl 3-benzenesulfonamidobenzoate.

Reaction Scheme: Sulfonylation of Methyl 3-
aminobenzoate
The synthesis involves a nucleophilic attack of the amine group of Methyl 3-aminobenzoate on

the electrophilic sulfur atom of benzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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